Cas no 2680870-82-8 (Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate)

Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate is a specialized organic compound featuring a unique azetidine-carboxylate scaffold with a prop-2-en-1-yl (allyl) ester group and a 2-aminopropyl substituent. This structure offers versatility in synthetic applications, particularly in medicinal chemistry and drug development, where the azetidine ring and reactive functional groups (amine and allyl ester) enable further derivatization. The compound’s rigid azetidine core may enhance binding affinity in bioactive molecules, while the allyl ester provides a handle for selective modifications. Its well-defined reactivity profile makes it a valuable intermediate for constructing complex pharmacophores or exploring structure-activity relationships in targeted research applications.

Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate structure

2680870-82-8 structure

Product Name:Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate

CAS No:2680870-82-8

MF:C₁₀H₁₈N₂O₂

MW:198.262122631073

CID:5654138

PubChem ID:165908936

Update Time:2025-10-28

Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2680870-82-8
- EN300-28272182
- prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate
- Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate
- Inchi： 1S/C10H18N2O2/c1-3-4-14-10(13)12-6-9(7-12)5-8(2)11/h3,8-9H,1,4-7,11H2,2H3
- InChI Key： PZZGTWVMAYQDGN-UHFFFAOYSA-N
- SMILES： O(CC=C)C(N1CC(CC(C)N)C1)=O

Computed Properties

Exact Mass: 198.136827821g/mol
Monoisotopic Mass: 198.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 55.6Å²

Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28272182-0.05g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	0.05g	$1008.0	2025-03-19
Enamine	EN300-28272182-0.1g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	0.1g	$1056.0	2025-03-19
Enamine	EN300-28272182-0.25g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	0.25g	$1104.0	2025-03-19
Enamine	EN300-28272182-0.5g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	0.5g	$1152.0	2025-03-19
Enamine	EN300-28272182-1.0g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	1.0g	$1200.0	2025-03-19
Enamine	EN300-28272182-2.5g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	2.5g	$2351.0	2025-03-19
Enamine	EN300-28272182-5.0g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	5.0g	$3479.0	2025-03-19
Enamine	EN300-28272182-10.0g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8	95.0%	10.0g	$5159.0	2025-03-19
Enamine	EN300-28272182-1g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8		1g	$1200.0	2023-09-09
Enamine	EN300-28272182-5g	prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate	2680870-82-8		5g	$3479.0	2023-09-09

Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate

Comprehensive Overview of Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate (CAS No. 2680870-82-8)

Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate (CAS No. 2680870-82-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an azetidine ring with a prop-2-en-1-yl carboxylate group, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and neurotransmitter modulation, given its structural similarity to bioactive molecules.

The chemical properties of Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate include a molecular weight of approximately 198.26 g/mol and a purity level that can be tailored for laboratory or industrial use. Its solubility in organic solvents and stability under controlled conditions make it suitable for synthetic applications. The compound's azetidine-carboxylate backbone is of particular interest due to its role in enhancing bioavailability and metabolic stability in drug candidates.

In recent years, the demand for high-purity azetidine derivatives like Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate has surged, driven by advancements in neurological drug development and precision medicine. Researchers are exploring its potential in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating disorders such as Parkinson's disease and epilepsy. The compound's structural versatility allows for further derivatization, enabling the creation of novel pharmacophores.

From a market perspective, Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate is increasingly sought after by pharmaceutical companies and research institutions. Its synthesis and supply chain are closely monitored to ensure compliance with Good Manufacturing Practices (GMP) and laboratory safety standards. The compound is typically supplied as a white to off-white crystalline powder, with analytical methods such as HPLC and NMR used to verify its purity and structural integrity.

One of the most frequently asked questions about Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate revolves around its storage conditions and handling protocols. To maintain its stability, the compound should be stored in a cool, dry environment, preferably under inert gas. Additionally, researchers often inquire about its reactivity with common reagents and its compatibility with peptide coupling agents, which are essential for further chemical modifications.

The future of Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate looks promising, with ongoing studies exploring its role in next-generation therapeutics. Innovations in catalysis and green chemistry are expected to streamline its synthesis, reducing costs and environmental impact. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in drug discovery pipelines worldwide.